Cas no 88958-31-0 (3-Isoxazolecarbonyl chloride, 5-(3-methoxyphenyl)-)

• Product Name: 3-Isoxazolecarbonyl chloride, 5-(3-methoxyphenyl)-
• CAS No: 88958-31-0
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 618261
• PubChem ID: 43840569
• Update Time: 2025-04-19

3-Isoxazolecarbonyl chloride, 5-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride, 5-(3-methoxyphenyl)-
• 5-(3-methoxyphenyl)-1,2-oxazole-3-carbonyl chloride
• SCHEMBL11100104
• DTXSID40656545
• 5-(3-Methoxyphenyl)isoxazole-3-carbonyl chloride
• AKOS002683765
• 88958-31-0

• Inchi： 1S/C11H8ClNO3/c1-15-8-4-2-3-7(5-8)10-6-9(11(12)14)13-16-10/h2-6H,1H3
• InChI Key： ZJAQJQKYFHIIKR-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=C(C=2)OC)ON=1)=O

Computed Properties

• Exact Mass: 237.019
• Monoisotopic Mass: 237.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.8